Tripotassium;phosphate Tripotassium;phosphate Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Brand Name: Vulcanchem
CAS No.: 16068-46-5
VCID: VC21096497
InChI: InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
SMILES: [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Molecular Formula: H3KO4P
Molecular Weight: 137.094 g/mol

Tripotassium;phosphate

CAS No.: 16068-46-5

Cat. No.: VC21096497

Molecular Formula: H3KO4P

Molecular Weight: 137.094 g/mol

* For research use only. Not for human or veterinary use.

Tripotassium;phosphate - 16068-46-5

Specification

Description Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
CAS No. 16068-46-5
Molecular Formula H3KO4P
Molecular Weight 137.094 g/mol
IUPAC Name potassium;dihydrogen phosphate
Standard InChI InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
Standard InChI Key PJNZPQUBCPKICU-UHFFFAOYSA-N
SMILES [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Canonical SMILES OP(=O)(O)O.[K]
Colorform Colorless crystals or white granular powder
White tetragonal crystals
Melting Point 253 °C

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